Cas no 16080-43-6 (N'-[(2E)-butan-2-ylidene]benzenesulfonohydrazide)

• Product Name: N'-[(2E)-butan-2-ylidene]benzenesulfonohydrazide
• CAS No: 16080-43-6
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 149848
• PubChem ID: 9554314
• Update Time: 2025-06-22

N'-[(2E)-butan-2-ylidene]benzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-(1-methylpropylidene)hydrazide
• N'-[(2E)-butan-2-ylidene]benzenesulfonohydrazide
• F1018-1232
• HMS1652A21
• AKOS000599119
• (E)-N'-(butan-2-ylidene)benzenesulfonohydrazide
• N-[(E)-butan-2-ylideneamino]benzenesulfonamide
• 16080-43-6

• Inchi： 1S/C10H14N2O2S/c1-3-9(2)11-12-15(13,14)10-7-5-4-6-8-10/h4-8,12H,3H2,1-2H3/b11-9+
• InChI Key： FROODNSRTXIWJY-PKNBQFBNSA-N
• SMILES： S(C1C=CC=CC=1)(N/N=C(\C)/CC)(=O)=O

Computed Properties

• Exact Mass: 226.07772
• Monoisotopic Mass: 226.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.17
• Boiling Point: 351.3°C at 760 mmHg
• Flash Point: 166.3°C
• Refractive Index: 1.55
• PSA: 58.53
• LogP: 3.22250

Additional information on N'-[(2E)-butan-2-ylidene]benzenesulfonohydrazide

N'-[(2E)-Butan-2-ylidene]benzenesulfonohydrazide: A Comprehensive Overview

The compound N'-[(2E)-butan-2-ylidene]benzenesulfonohydrazide (CAS No. 16080-43-6) is a significant chemical entity with a unique structure and diverse applications. This compound belongs to the class of hydrazides, which are derivatives of hydrazine, and it incorporates a benzenesulfonamide group. The benzenesulfonamide moiety is known for its stability and reactivity, making it a valuable component in various chemical reactions and industrial processes.

Recent studies have highlighted the potential of N'-[(2E)-butan-2-ylidene]benzenesulfonohydrazide in the field of medicinal chemistry. Researchers have explored its role as a precursor for the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and antioxidant agents. The anti-inflammatory properties of this compound have been attributed to its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a lead compound for drug discovery.

In addition to its medicinal applications, N'-[(2E)-butan-2-ylidene]benzenesulfonohydrazide has also been investigated for its catalytic properties. It has been used as a catalyst in the synthesis of heterocyclic compounds, which are essential building blocks in organic chemistry. The catalytic activity of this compound is attributed to its ability to stabilize transition states during reactions, thereby enhancing reaction rates and selectivity.

The synthesis of N'-[(2E)-butan-2-ylidene]benzenesulfonohydrazide involves a multi-step process that typically begins with the preparation of benzenesulfonamide derivatives. The key step involves the condensation reaction between benzenesulfonamide and hydrazine derivatives under specific conditions. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods, reducing the environmental impact of its production.

From an analytical standpoint, N'-[(2E)-butan-2-ylidene]benzenesulfonohydrazide has been extensively studied using various spectroscopic techniques, including UV-vis spectroscopy, IR spectroscopy, and NMR spectroscopy. These studies have provided insights into its molecular structure, stability, and reactivity under different conditions. For instance, UV-vis spectroscopy has revealed its strong absorption bands in the ultraviolet region, which are indicative of its electronic transitions.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of N'-[(2E)-butan-2-ylidene]benzenesulfonohydrazide. Density functional theory (DFT) calculations have been employed to study its molecular orbitals, dipole moments, and frontier molecular orbitals. These computations have provided valuable information for predicting its reactivity in different chemical environments.

In terms of industrial applications, N'-[(2E)-butan-2-ylidene]benzenesulfonohydrazide is widely used as an intermediate in the synthesis of agrochemicals and pharmaceuticals. Its role as an intermediate is due to its ability to undergo various transformations, such as nucleophilic substitutions and condensation reactions, which are critical in building complex molecular architectures.

Recent breakthroughs in materials science have also explored the potential of N'-[(2E)-butan-2-ylidene]benzenesulfonohydrazide as a precursor for advanced materials. For example, it has been used in the synthesis of metal-organic frameworks (MOFs) and coordination polymers, which have applications in gas storage, catalysis, and sensing technologies.

In conclusion, N'-[(2E)-butan-2-ylidene]benzenesulfonohydrazide (CAS No. 16080-43